Cas no 88443-98-5 (Pentanedioic acid, 3-(11,11-dicyclohexylundecyl)-3-hydroxy-)

• Product Name: Pentanedioic acid, 3-(11,11-dicyclohexylundecyl)-3-hydroxy-
• CAS No: 88443-98-5
• MF: C₂₈H₅₀O₅
• MW: 466.693609714508
• CID: 632554
• PubChem ID: 70477265
• Update Time: 2025-04-19

Pentanedioic acid, 3-(11,11-dicyclohexylundecyl)-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 3-(11,11-dicyclohexylundecyl)-3-hydroxy-
• 3-(11,11-dicyclohexylundecyl)-3-hydroxypentanedioic acid
• 88443-98-5
• DTXSID40742093
• SCHEMBL10938912

• Inchi： 1S/C28H50O5/c29-26(30)21-28(33,22-27(31)32)20-14-6-4-2-1-3-5-13-19-25(23-15-9-7-10-16-23)24-17-11-8-12-18-24/h23-25,33H,1-22H2,(H,29,30)(H,31,32)
• InChI Key： UMIVVRMGSZRMLD-UHFFFAOYSA-N
• SMILES： OC(CC(=O)O)(CC(=O)O)CCCCCCCCCCC(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 466.36582469g/mol
• Monoisotopic Mass: 466.36582469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 17
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.2
• Topological Polar Surface Area: 94.8Ų